molecular formula C10H8F2N2O B8388240 (2,3-Difluorophenyl)(1H-imidazol-2-yl)methanol

(2,3-Difluorophenyl)(1H-imidazol-2-yl)methanol

Cat. No.: B8388240
M. Wt: 210.18 g/mol
InChI Key: GJRLXZCUYAOGGD-UHFFFAOYSA-N
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Description

(2,3-Difluorophenyl)(1H-imidazol-2-yl)methanol is a useful research compound. Its molecular formula is C10H8F2N2O and its molecular weight is 210.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8F2N2O

Molecular Weight

210.18 g/mol

IUPAC Name

(2,3-difluorophenyl)-(1H-imidazol-2-yl)methanol

InChI

InChI=1S/C10H8F2N2O/c11-7-3-1-2-6(8(7)12)9(15)10-13-4-5-14-10/h1-5,9,15H,(H,13,14)

InChI Key

GJRLXZCUYAOGGD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)F)C(C2=NC=CN2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(diethoxymethyl)-1H-imidazole (1.65 ml, 10.1 mmol) in tetrahydrofuran (15 ml), at −60° C. and under nitrogen, was added n-butyllithium (2.5 M in hexanes, 4.03 ml, 10.1 mmol). The reaction mixture was stirred at −60° C. for 1 h, before addition of 2,3-difluorobenzaldehyde (1.00 ml, 9.2 mmol), and then allowed to warm to room temperature over 18 h. The mixture was concentrated in vacuo and to the residue was added ethyl acetate (50 ml) and hydrochloric acid (3M, 50 ml). The two layers were separated and the aqueous phase was basified with aqueous sodium hydroxide solution (20%) and extracted with ethyl acetate (3×100 ml). The combined organic phases were dried (MgSO4) and concentrated in vacuo and the residue was re-crystallised from 2-propanol to give the title compound (1.25 g)
Quantity
1.65 mL
Type
reactant
Reaction Step One
Quantity
4.03 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two

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